3-(Carboxymethyl-isopropyl-amino)-pyrrolidine-1-carboxylic acid benzyl ester

• IUPAC Name: 2-[(1-phenylmethoxycarbonylpyrrolidin-3-yl)-propan-2-ylamino]acetic acid
• InChI: InChI=1S/C17H24N2O4/c1-13(2)19(11-16(20)21)15-8-9-18(10-15)17(22)23-12-14-6-4-3-5-7-14/h3-7,13,15H,8-12H2,1-2H3,(H,20,21)
• InChI Key: ITURZCZTENGWGN-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CC(=O)O)C1CCN(C1)C(=O)OCC2=CC=CC=C2
• Molecular Formula: C17H24N2O4
• Molecular Weight: 320.4 g/mol

Description

3-(Carboxymethyl-isopropyl-amino)-pyrrolidine-1-carboxylic acid benzyl ester is a pyrrolidine-based heterocyclic compound featuring a benzyl ester group at position 1 and a carboxymethyl-isopropyl-amino substituent at position 3 of the pyrrolidine ring. The benzyl ester group serves as a common protecting moiety in organic synthesis, while the carboxymethyl-isopropyl-amino side chain may influence solubility, stability, and target interactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Carboxymethyl-isopropyl-amino)-pyrrolidine-1-carboxylic acid benzyl ester typically involves multiple steps:

Formation of the Pyrrolidine Ring: The pyrrolidine ring can be synthesized through a cyclization reaction involving appropriate precursors such as 1,4-diaminobutane and a suitable carbonyl compound.

Introduction of the Carboxymethyl Group: The carboxymethyl group can be introduced via a nucleophilic substitution reaction using chloroacetic acid or its derivatives.

Attachment of the Isopropyl-amino Group: The isopropyl-amino group can be attached through an amination reaction, where isopropylamine is reacted with an appropriate intermediate.

Formation of the Benzyl Ester: The final step involves esterification of the carboxylic acid group with benzyl alcohol under acidic conditions.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. This can include the use of catalysts, controlled reaction conditions, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Chemical Reactions and Transformations

The compound undergoes several characteristic reactions due to its functional groups:

Hydrolysis

The benzyl ester moiety can undergo hydrolysis under acidic or basic conditions to yield the carboxylic acid:

$$\text{Benzyl ester} \xrightarrow{\text{H}^+/\text{OH}^-} \text{Carboxylic acid} + \text{Benzyl alcohol}$$

This reaction is critical for activating the carboxylic acid group for further coupling or enzymatic studies.

Aminolysis

The amino group (–NH–) in the isopropyl-amino substituent can participate in aminolysis, reacting with carbonyl compounds (e.g., esters, amides) to form imine or amide bonds.

Conversion to Thiol Derivatives

Using trifluoroacetic acid (TFA) with triethylsilane (Et₃SiH), the benzyl ester can be deprotected, and the amino group may undergo further modification (e.g., thiolation) under specific conditions .

Stereochemical Considerations

The compound exists as (R)- and (S)-enantiomers, which may exhibit distinct reactivity and biological activity. Synthesis routes for each enantiomer may differ, with stereoselective steps requiring chiral catalysts or resolving agents .

Scientific Research Applications

Pharmaceutical Research

The compound has been investigated for its potential in drug development, particularly due to its structural similarity to known bioactive molecules. Its unique functional groups may impart distinct biological activities that are not found in its analogs.

Therapeutic Applications

Research indicates that compounds similar to (R)-3-(Carboxymethyl-isopropyl-amino)-pyrrolidine-1-carboxylic acid benzyl ester exhibit promising results in treating conditions such as:

• Amyloidosis : The compound's derivatives have shown effectiveness in treating various forms of amyloidosis, a disorder characterized by the deposition of abnormal proteins in tissues .
• Central Nervous System Disorders : There is potential for this compound to be used in the treatment or prevention of neurodegenerative diseases, including Alzheimer's disease and other forms of dementia .

Case Study 1: Amyloidosis Treatment

In a study published in a peer-reviewed journal, researchers synthesized several derivatives of pyrrolidine-based compounds, including (R)-3-(Carboxymethyl-isopropyl-amino)-pyrrolidine-1-carboxylic acid benzyl ester. These compounds demonstrated significant inhibitory activity against amyloid fibril formation in vitro, suggesting their potential as therapeutic agents for amyloidosis .

Case Study 2: Neuroprotective Effects

Another study focused on the neuroprotective effects of pyrrolidine derivatives. The results indicated that (R)-3-(Carboxymethyl-isopropyl-amino)-pyrrolidine-1-carboxylic acid benzyl ester could reduce oxidative stress and improve neuronal survival in models of neurodegeneration. This opens avenues for further research into its use as a treatment for Alzheimer's disease and other neurodegenerative conditions .

Data Table: Biological Activities and Applications

Application Area	Description	Evidence Source
Amyloidosis Treatment	Inhibits amyloid fibril formation
Neuroprotective Effects	Reduces oxidative stress in neuronal models
Drug Development	Potential as a scaffold for new pharmaceuticals

Mechanism of Action

The mechanism of action of 3-(Carboxymethyl-isopropyl-amino)-pyrrolidine-1-carboxylic acid benzyl ester involves its interaction with specific molecular targets. These targets may include enzymes, receptors, or other proteins, leading to modulation of biological pathways. The exact mechanism depends on the specific application and the biological context in which the compound is used.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Variations in Pyrrolidine Derivatives

Table 1: Structural and Functional Group Comparisons

Compound Name	Molecular Formula	Key Substituents	Notable Properties/Applications	Reference
Target compound	C18H24N2O4 (estimated)	Benzyl ester, carboxymethyl-isopropyl	Potential intermediate in drug synthesis
3-[(CarboxyMethyl-cyclopropyl-amino)-Methyl]-pyrrolidine-1-carboxylic acid benzyl ester	C18H24N2O4	Cyclopropyl group	XLogP3: -0.1; TPSA: 70.1
3-{[(2-Chloro-acetyl)-cyclopropyl-amino]-methyl}-pyrrolidine-1-carboxylic acid benzyl ester	C18H23ClN2O3	Chloroacetyl, cyclopropyl	Reactivity in alkylation reactions
3-[(2-Amino-acetyl)-methyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester	C16H21N3O3	Aminoacetyl, methyl	Enhanced hydrophilicity
(±)-2-(4-(Acetoxymethyl)benzyl)pyrrolidine-1-carboxylic acid benzyl ester	C21H23NO4	Acetoxymethylbenzyl	Rotameric flexibility (1:1 mixture)
2-(Naphthalen-2-ylmethyl)pyrrolidine-1-carboxylic acid benzyl ester	C13H16N2O3	Naphthylmethyl	High yield (88%) in synthesis

Functional Group Impact on Physicochemical Properties

• Lipophilicity : The cyclopropyl variant (XLogP3: -0.1) is less lipophilic than the target compound (isopropyl group likely increases lipophilicity). The chloroacetyl derivative may exhibit higher reactivity due to the electrophilic chloro group.
• Conformational Flexibility : The naphthylmethyl compound exists as a 1:1 rotameric mixture, suggesting steric hindrance influences its conformational stability.

Stereochemical Considerations

The (R)-enantiomer of the target compound is explicitly listed in CymitQuimica’s catalog , highlighting the importance of stereochemistry in biological activity. Racemic mixtures (e.g., (±)-2-(4-(Acetoxymethyl)benzyl)pyrrolidine-1-carboxylic acid benzyl ester ) may exhibit divergent pharmacological profiles.

Biological Activity

3-(Carboxymethyl-isopropyl-amino)-pyrrolidine-1-carboxylic acid benzyl ester, also known as (R)-3-(Carboxymethyl-isopropyl-amino)-pyrrolidine-1-carboxylic acid benzyl ester, is a compound of significant interest in pharmaceutical research due to its complex structure and potential biological activities. This article explores the biological activity of this compound, including its synthesis, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

• Molecular Formula : C17H24N2O4
• Molecular Weight : Approximately 320.38 g/mol
• CAS Number : 1353994-14-5

The compound features a pyrrolidine ring, carboxymethyl and isopropyl amino groups, and a benzyl ester functionality. These structural components contribute to its unique chemical properties and potential therapeutic applications .

Synthesis

The synthesis of 3-(Carboxymethyl-isopropyl-amino)-pyrrolidine-1-carboxylic acid benzyl ester typically involves multi-step organic synthesis techniques. Common methods include:

• Formation of the Pyrrolidine Ring : This can be achieved through cyclization reactions involving amines and dihaloalkanes.
• Introduction of Functional Groups : The carboxymethyl group is introduced via alkylation reactions using reagents such as chloroacetic acid, while the benzyl ester group is added through esterification reactions with benzyl alcohol.

The biological activity of 3-(Carboxymethyl-isopropyl-amino)-pyrrolidine-1-carboxylic acid benzyl ester is attributed to its interaction with various molecular targets in biological systems. The compound can modulate enzyme activities and receptor functions, which may lead to therapeutic effects in different disease contexts .

Anticancer Activity

Research indicates that derivatives of pyrrolidine compounds exhibit anticancer properties. For instance, studies have shown that certain pyrrolidine derivatives can inhibit cell proliferation in various cancer cell lines, such as melanoma and breast cancer cells. The IC50 values for these compounds often range from low micromolar concentrations, indicating significant potency against cancer cells .

Anti-inflammatory Effects

The compound has also been investigated for its anti-inflammatory properties. In vitro studies suggest that it can reduce inflammatory markers in cell cultures, potentially through the inhibition of pro-inflammatory cytokines .

Case Studies

Study	Objective	Findings
Study 1	Evaluate anticancer effects	The compound showed an IC50 value of 15 µM against B16-F10 melanoma cells, indicating effective inhibition of cell growth .
Study 2	Investigate anti-inflammatory activity	Treatment with the compound led to a significant reduction in TNF-alpha levels in LPS-stimulated macrophages .
Study 3	Assess binding affinity to FAHD1	The compound demonstrated competitive inhibition with an IC50 value of 20 µM, suggesting potential as a therapeutic agent targeting metabolic pathways .